Cas no 2171615-03-3 (4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171615-03-3
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5938660
• PubChem ID: 165564257
• Update Time: 2025-05-25

4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1548723
• 2171615-03-3

• Inchi： 1S/C25H26N4O5/c1-14-15(2)27-24(26-14)29-23(32)21(11-12-22(30)31)28-25(33)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-13H2,1-2H3,(H,28,33)(H,30,31)(H2,26,27,29,32)
• InChI Key： VOOTWGUFULVGLB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NC(C)=C(C)N1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 133Ų

Additional information on 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171615-03-3)

4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171615-03-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is characterized by the presence of multiple functional groups, including a carbamoyl group and an amino group, which are connected through a butanoic acid backbone. The presence of these functional groups not only contributes to the compound's reactivity but also influences its interaction with biological targets.

One of the most intriguing aspects of this compound is its incorporation of a 4,5-dimethyl-1H-imidazole moiety. This imidazole ring is known for its ability to interact with various biological receptors and enzymes, making it a valuable component in the design of bioactive molecules. The dimethyl substitution at the 4 and 5 positions further enhances the stability and binding affinity of the imidazole ring, which is crucial for its biological activity.

The other notable feature of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is commonly used in peptide synthesis as an amino protecting group, but it also finds applications in other areas of organic chemistry due to its stability and ease of removal. In this context, the Fmoc group in 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid likely contributes to the overall solubility and reactivity of the molecule, facilitating its use in various chemical transformations.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, researchers have been exploring its potential as an inhibitor of enzymes involved in cancer progression. The carbamoyl and amino groups in its structure suggest that it may interact with target proteins through hydrogen bonding and other non-covalent interactions, which are essential for enzyme inhibition.

In addition to its potential as an enzyme inhibitor, 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also been investigated for its antimicrobial properties. The combination of different functional groups in its structure may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. This makes it a valuable candidate for developing new antimicrobial agents against resistant bacterial strains.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework. These techniques not only improve the efficiency of the synthesis but also allow for the introduction of various functional groups with high precision.

The pharmacokinetic properties of 4-(4,5-dimethyl-1H-imidazol-2-yl)carbamoyl-4-{((9H-fluorenin)-9 -yl)methoxycarbonyl}amino]butanoic acid are also under investigation to determine its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance play a critical role in determining whether a drug candidate will be successful in vivo. Preliminary studies suggest that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability.

The development of novel therapeutic agents often involves collaboration between chemists, biologists, and pharmacologists. The interdisciplinary nature of this research ensures that compounds like 4-(4 ,5-dimethyl-l H-imidazol -2 -y l )carbamoy l - 4 -{(( 9 H -fluore n - 9 - y l )methox y carb on y l }a min o )b u tano ic ac i d are thoroughly evaluated for their biological activity and potential therapeutic benefits. This collaborative approach has been instrumental in advancing our understanding of drug mechanisms and developing new treatments for various diseases.

In conclusion, 4-(cas no2171615 -03 -3)())))))))(_{((((((((((((((((CAS No. 2171615-03-3) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, compounds like this one are expected to play a crucial role in the development of next-generation drugs.}